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The table below summarizes the chromatographic conditions from various studies for easy comparison:

Mobile . . .
Detection Linearity :
Method Purpose Phase . C_olumn_& Flow R_ate Wavelength Range Ru_n Time Key Attributes
Composition Dimensions (mL/min) (min)
i) (nm) (ngimL)
Assay & Content 10 mM Accucore 1.0 215 5.02 - 5 Short run time,
Uniformity [1] [2] Sodium C18 (150 40.17 high throughput
Dihydrogen mm x 4.6
Phosphate mm, 4 um)
Buffer :
Acetonitrile
(45:55)
Stability- 0.0065 M Durashell 1.3 251 25-200 6.2 Resolves RFL
Indicating Assay Ammonium C18 (250 from >20
[3][4] Acetate (pH mm x 4.6 degradation
6.3) : mm, 5 pm) products &
Methanol : pharmaceuticals
Acetonitrile
(30:35:35)
Pharmacokinetic = Ammonium Phenomenex Information 254 15-75 Information  Validated for rat
Study [5] Acetate C18 (150 missing missing plasma, LOQ:
Buffer (pH mm X 4.6 0.18 pg/mL
7.0): mm, 5 pm)
Acetonitrile :
Methanol
(20:40:40)
Detailed Experimental Protocols
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Protocol for Assay and Content Uniformity Testing

This method is optimized for the quality control of RFL in blend and tablet formulations [1] [2].

¢ Mobile Phase Preparation: Accurately measure 450 mL of 10 mM sodium dihydrogen phosphate monohydrate buffer
and 550 mL of HPLC-grade acetonitrile. Mix thoroughly and degas by sonication.

o Standard Solution Preparation: Weigh an appropriate amount of RFL reference standard and dissolve in the mobile phase
or a suitable solvent (e.g., with 0.1 N HCI) to obtain a stock solution. Dilute serially to concentrations within the linearity
range (5-40 pug/mL). Sonication is recommended to enhance dissolution [1].

e Sample Preparation (Tablets): For content uniformity, test 10 individual tablets. Crush each tablet, transfer to a volumetric
flask, add solvent, and shake or sonicate to extract the API. Filter through a 0.45-um membrane filter before injection [1] [2].

¢ Chromatographic Conditions:

o Column: Accucore C18 (150 x 4.6 mm, 4 pum)
Flow Rate: 1.0 mL/min

o Injection Volume: 10 pL

o Detection: UV at 215 nm

o Run Time: 5 minutes

¢ Validation Parameters [2]:

o Linearity & Range: Demonstrated from 5.02 to 40.17 pg/mL with a correlation coefficient of 1.0000.
o Accuracy: Mean recovery of 100.6% (range 99.0% - 101.7%).
o Precision: % RSD for both repeatability and intermediate precision should be less than 2.0%.

[e]

Protocol for Stability-Indicating Assay

This method separates RFL from its forced degradation products and other compounds [3].

¢ Mobile Phase Preparation: Prepare 0.0065 M ammonium acetate buffer and adjust the pH to 6.3. Combine this buffer,
HPLC-grade methanol, and HPLC-grade acetonitrile in a ratio of 30:35:35 (v/viv). Mix and degas.
¢ Forced Degradation (Stress Testing): Subject RFL samples to various stress conditions to generate degradation products
[3]:
o Acidic & Alkaline Hydrolysis: Treat with 0.1 M HCl or 0.1 M NaOH at room temperature for a few hours.
o Oxidative Degradation: Expose to 3% hydrogen peroxide at room temperature.
o Thermal Degradation: Heat the solid drug in an oven at 105°C for several days.
o Photolytic Degradation: Expose to UV or visible light as per ICH guidelines.
¢ Chromatographic Conditions:
o Column: Durashell C18 (250 x 4.6 mm, 5 pym)
o Flow Rate: 1.3 mL/min
o Injection Volume: Specified in the study is missing, a typical 20 pL can be used.
o Detection: DAD at 251 nm; use peak purity assessment to confirm the homogeneity of the RFL peak.
o Run Time: 6.2 minutes

HPLC Method Validation Workflow

The following diagram illustrates the logical workflow for developing and validating an HPLC method, based on ICH Q2(R1)

guidelines [2] and common practices in the cited studies.
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HPLC Method Development and Validation Workflow
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Key Application Notes

¢ High-Throughput Analysis: The 5-minute run time method [1] [2] is ideal for routine quality control in industrial settings,
significantly increasing laboratory throughput and reducing solvent consumption.

o Stability and Specificity: The ternary mobile phase system with a Durashell C18 column provides excellent separation
power, making it suitable for stability studies and verifying the specificity of the assay in the presence of excipients and
potential co-administered drugs [3] [4].

¢ Bioanalytical Applications: While the method using ammonium acetate buffer with methanol and acetonitrile was
developed for rat plasma, demonstrating its applicability to complex biological matrices [5], the limits of quantification (LOQ)
reported may be less sensitive compared to LC-MS/MS methods.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic
procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness

of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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